2-(3-methylphenyl)ethane-1-thiol
Description
Synthesis Analysis
Thiols are prepared by relying on the high nucleophilicity of sulfur. For example, the reaction of sodium hydrosulfide with unhindered alkyl halides is the most common approach for preparing thiols . Because of the high nucleophilicity of the thiol, the hydrosulfide is used in a large excess to prevent it from reacting with the alkyl halide .Molecular Structure Analysis
The molecular formula of “2-(3-methylphenyl)ethane-1-thiol” is C9H12S . Its molecular weight is 152.26 . The structure of this compound includes a thiol functional group, which is a sulfur atom bonded to a hydrogen atom .Chemical Reactions Analysis
Thiols are known for their high reactivity. They can undergo a variety of chemical reactions, including reactions with alkyl halides . The sulfur atom in the thiol group is highly nucleophilic, which allows it to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
Physical properties of “this compound” include its density, color, hardness, melting and boiling points, and electrical conductivity . We can observe some physical properties, such as density and color, without changing the physical state of the matter observed .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-methylphenyl)ethane-1-thiol involves the alkylation of thiourea with 3-methylphenylacetonitrile followed by reduction of the resulting imine to yield the desired thiol.", "Starting Materials": [ "Thiourea", "3-methylphenylacetonitrile", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 3-methylphenylacetonitrile (1.0 g, 7.2 mmol) and thiourea (0.8 g, 10.8 mmol) in ethanol (20 mL) and add hydrochloric acid (1 M) dropwise until the pH reaches 2.", "Step 2: Heat the reaction mixture at reflux for 4 hours.", "Step 3: Cool the reaction mixture to room temperature and add sodium hydroxide (1 M) until the pH reaches 10.", "Step 4: Extract the product with ethyl acetate (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to yield the crude product.", "Step 6: Dissolve the crude product in ethanol (10 mL) and add sodium borohydride (0.2 g, 5.3 mmol) slowly with stirring.", "Step 7: Heat the reaction mixture at reflux for 4 hours.", "Step 8: Cool the reaction mixture to room temperature and add hydrochloric acid (1 M) dropwise until the pH reaches 2.", "Step 9: Extract the product with ethyl acetate (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 10: Concentrate the organic layer under reduced pressure to yield the pure product, 2-(3-methylphenyl)ethane-1-thiol." ] } | |
CAS RN |
1099665-53-8 |
Molecular Formula |
C9H12S |
Molecular Weight |
152.3 |
Purity |
95 |
Origin of Product |
United States |
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